Cas no 20923-18-6 (1H-Benzimidazole-1-carboxylic acid, 2-(cyanomethyl)-, ethyl ester)

• Product Name: 1H-Benzimidazole-1-carboxylic acid, 2-(cyanomethyl)-, ethyl ester
• CAS No: 20923-18-6
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 1396881
• Update Time: 2024-08-15

1H-Benzimidazole-1-carboxylic acid, 2-(cyanomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-carboxylic acid, 2-(cyanomethyl)-, ethyl ester
• 2-[(1-ethoxycarbonyl)benzimidazol-2-yl]acetonitrile
• ethyl 2-(cyanomethyl)-1H-benzo[d]imidazole-1-carboxylate

• Inchi： 1S/C12H11N3O2/c1-2-17-12(16)15-10-6-4-3-5-9(10)14-11(15)7-8-13/h3-6H,2,7H2,1H3
• InChI Key： ALKKJBLBDFUTKK-UHFFFAOYSA-N
• SMILES： C1(CC#N)N(C(OCC)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 229.08523

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 138-139 °C(Solv: ethanol (64-17-5))
• Boiling Point: 415.1±47.0 °C(Predicted)
• PSA: 67.91
• pka: 1.91±0.10(Predicted)